1-(4-Fluorophenyl)-2-(1-methylimidazol-5-yl)ethanol

• Molecular Formula: C12H13FN2O
• Molecular Weight: 220.24 g/mol
• IUPAC Name: 1-(4-fluorophenyl)-2-(3-methylimidazol-4-yl)ethanol
• InChI: InChI=1S/C12H13FN2O/c1-15-8-14-7-11(15)6-12(16)9-2-4-10(13)5-3-9/h2-5,7-8,12,16H,6H2,1H3
• InChI Key: WLZOIECTAGEOCO-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC=C1CC(C2=CC=C(C=C2)F)O

Description

1-(4-Fluorophenyl)-2-(1-methylimidazol-5-yl)ethanol is a useful research compound. Its molecular formula is C12H13FN2O and its molecular weight is 220.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-(4-fluorophenyl)-2-(1-methylimidazol-5-yl)ethanone (1.3 g.), sodium borohydride (0.25 g.) and methanol (50 ml.) was stirred at ambient temperature for 2 hours under an inert atmosphere. The methanol was evaporated away and water (30 ml.) added to the residue. The mixture was filtered and the solid washed with more water and dried to give 1-(4-fluorophenyl)-2-(1-methylimidazol-5-yl)ethanol (1.18 g.).